1-(4-Chloro-3-fluorophenyl)-3-(3,4-difluorophenyl)propan-1-amine;hydrochloride

• IUPAC Name: 1-(4-chloro-3-fluorophenyl)-3-(3,4-difluorophenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C15H13ClF3N.ClH/c16-11-4-3-10(8-13(11)18)15(20)6-2-9-1-5-12(17)14(19)7-9;/h1,3-5,7-8,15H,2,6,20H2;1H
• InChI Key: OUSHPXSJZXOFPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCC(C2=CC(=C(C=C2)Cl)F)N)F)F.Cl
• Molecular Formula: C15H14Cl2F3N
• Molecular Weight: 336.2 g/mol
• CAS No.: 2344685-68-1

Description

1-(4-Chloro-3-fluorophenyl)-3-(3,4-difluorophenyl)propan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C15H14Cl2F3N and its molecular weight is 336.18. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

Organic synthesis explores the creation of complex organic molecules through chemical reactions. The compound and its derivatives are pivotal in synthesizing new chemical entities with specific properties. For example, the synthesis, antibacterial, and antioxidant activity of amine oxalates derived from similar compounds have been studied, showing that some compounds exhibit high antibacterial activity, although they do not neutralize superoxide radicals significantly (Arutyunyan et al., 2012). Similarly, reactions involving electrophilic amination of phenols with diazenes demonstrate the capability for complete removal of the fluorine atom, showcasing the versatility of such compounds in chemical transformations (Bombek et al., 2004).

Material Science and Polymer Chemistry

In material science, the synthesis of novel polymers and understanding their properties are of significant interest. For instance, the creation of sulfonated block copolymers having fluorenyl groups for fuel-cell applications demonstrates how derivatives of such compounds can contribute to advancing materials for energy solutions. These polymers show high proton conductivity and mechanical properties, making them promising for fuel-cell applications (Bae et al., 2009).

Pharmacology and Drug Development

Although explicit studies on this compound in pharmacology were not found in the current search, the methodology and structure-activity relationships derived from the synthesis and characterization of related compounds can inform drug development processes. Research in creating potent cytotoxic agents for cancer therapy exemplifies this application, where derivatives similar in structure to the compound are synthesized and evaluated for their therapeutic potential (Mete et al., 2007).